Cas no 31952-24-6 (2-Propynoic acid, butylester)

• Product Name: 2-Propynoic acid, butylester
• CAS No: 31952-24-6
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 300176
• PubChem ID: 11366990
• Update Time: 2025-04-19

2-Propynoic acid, butylester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, butylester
• butyl prop-2-ynoate
• N-BUTYL PROPIOLATE
• Butyl acetylenecarboxylate
• Butyl propiolate
• Propiolicacid, butyl ester (8CI)
• 31952-24-6
• SCHEMBL2949592
• DTXSID60463617
• FT-0693117
• AKOS006275082
• MVRXKXMBNDEGTE-UHFFFAOYSA-N

• Inchi： 1S/C7H10O2/c1-3-5-6-9-7(8)4-2/h2H,3,5-6H2,1H3
• InChI Key： MVRXKXMBNDEGTE-UHFFFAOYSA-N
• SMILES： O(C(C#C)=O)CCCC

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų